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Compound of Interest

1-CBZ-4-AMINO-4-
METHYLPIPERIDINE

Cat. No.: B596396

Compound Name:

Technical Dossier: 1-CBZ-4-amino-4-
methylpiperidine

A Comprehensive Overview for Researchers and Drug Development Professionals

This document provides a detailed summary of the available physicochemical data for the
compound 1-CBZ-4-amino-4-methylpiperidine. Due to the specificity of this chemical
structure, direct experimental data is not readily available in public databases. This guide,
therefore, presents information on closely related analogs to provide a foundational
understanding for researchers.

Physicochemical Properties

Quantitative data for 1-CBZ-4-amino-4-methylpiperidine is not directly available. However,
data for the structurally similar compound, 4-Amino-1-N-Cbz-piperidine, is presented below for
comparative purposes. It is crucial to note that the addition of a methyl group at the C4 position
in the target compound will alter its molecular weight and formula.

Property Value (for 4-Amino-1-N-Cbz-piperidine)
Molecular Formula C13H18N202[1]
Molecular Weight 234.29 g/mol [1]
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Synthesis and Analysis

Detailed experimental protocols for the synthesis and analysis of 1-CBZ-4-amino-4-
methylpiperidine are not explicitly documented in the surveyed literature. However, a general
and efficient method for the synthesis of 4-substituted-4-aminopiperidine derivatives has been
described, which could be adapted for the target molecule. This methodology utilizes
isonipecotate as a starting material and involves a Curtius rearrangement as a key step to
introduce the amino group at the 4-position.[2] The alkylation of the isonipecotate precursor
would be the logical step to introduce the required methyl group at the C4 position.

For analytical characterization, techniques such as High-Performance Liquid Chromatography
(HPLC) and Mass Spectrometry (MS) would be essential for assessing the purity and
confirming the identity of the synthesized compound. While specific protocols for 1-CBZ-4-
amino-4-methylpiperidine are unavailable, general procedures for similar compounds often
involve reverse-phase HPLC with a C18 column and mass spectrometry for molecular weight
determination.

Logical Synthesis Pathway

The following diagram illustrates a conceptual workflow for the synthesis of 4-substituted-4-
aminopiperidine derivatives, which could be adapted for 1-CBZ-4-amino-4-methylpiperidine.
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Caption: A conceptual workflow for the synthesis of 1-CBZ-4-amino-4-methylpiperidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b596396?utm_src=pdf-body
https://www.benchchem.com/product/b596396?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/15203141/
https://www.benchchem.com/product/b596396?utm_src=pdf-body
https://www.benchchem.com/product/b596396?utm_src=pdf-body
https://www.benchchem.com/product/b596396?utm_src=pdf-body
https://www.benchchem.com/product/b596396?utm_src=pdf-body-img
https://www.benchchem.com/product/b596396?utm_src=pdf-body
https://www.benchchem.com/product/b596396?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b596396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. scbt.com [scbt.com]

o 2. Facile synthesis of 4-substituted-4-aminopiperidine derivatives, the key building block of
piperazine-based CCRS5 antagonists - PubMed [pubmed.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [1-CBZ-4-amino-4-methylpiperidine molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b596396#1-cbz-4-amino-4-methylpiperidine-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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